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Compound of Interest

Compound Name: 3-(3,4-Dimethoxyphenyl)-L-alanine

Cat. No.: B193590

A Technical Guide to 3-(3,4-Dimethoxyphenyl)-L-
alanine

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive technical overview of 3-(3,4-Dimethoxyphenyl)-L-
alanine, a key amino acid derivative with significant applications in pharmaceutical synthesis
and biochemical research. This guide covers its fundamental physicochemical properties,
detailed experimental protocols for its synthesis, and its role in relevant biological pathways.

Core Physicochemical and Structural Data

3-(3,4-Dimethoxyphenyl)-L-alanine, also known by synonyms such as 3-Methoxy-O-methyl-
L-tyrosine and (S)-3,4-Dimethoxyphenylalanine, is a crucial intermediate in various chemical
processes.[1] Its properties are summarized below.
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Property Value

Molecular Formula C11H15NOA4[1][2]

Molecular Weight 225.24 g/mol [1][2]

CAS Number 32161-30-1[1][2][3]

Melting Point 254-257 °C[2]

Density (Predicted) 1.214+0.06 g/cm3[2]

Optical Activity [0]22/D -5°, ¢ =4 in 1 M HCI[4]
Appearance White solid

B Slightly soluble in water. Insoluble in Benzene,
Solubility
Chloroform, Ethanol.

Biological Significance and Signaling Pathways

3-(3,4-Dimethoxyphenyl)-L-alanine is of significant pharmacological interest primarily as an
intermediate in the synthesis of L-DOPA (levodopa), a cornerstone therapy for Parkinson's
disease.[5] L-DOPA is a precursor to the neurotransmitter dopamine.[6] The conversion of 3-
(3,4-dimethoxyphenyl)-L-alanine to 3-(3,4-dihydroxyphenyl)-L-alanine (L-DOPA) through
various chemical methods highlights its importance in medicinal chemistry.[5]

The compound also serves as a substrate for certain enzymes, including phenylalanine
ammonia-lyases (PALs) and L-amino acid ligases (AALS), which can catalyze its conversion to
a corresponding phenylalanine derivative.[5]
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Caption: Synthetic and biological pathway of 3-(3,4-Dimethoxyphenyl)-L-alanine to
Dopamine.

Experimental Protocols

The synthesis and resolution of 3-(3,4-Dimethoxyphenyl)-L-alanine can be achieved through
various methods. A notable approach is the biocatalytic resolution of its racemic N-acetyl
derivative, which offers high enantiomeric purity.[5]

Biocatalytic Synthesis of L-alanine Derivative

This protocol is based on the enzymatic resolution of racemic N-acetyl-3-(3,4-
dimethoxyphenyl)alanine.

Objective: To selectively synthesize the L-enantiomer from a racemic mixture.
Materials and Reagents:

e Racemic N-acetyl-3-(3,4-dimethoxyphenyl)alanine

* Aspergillus oryzae acylase

e Cobalt (1) chloride (CoCl2) solution (10~4-5x10-2 M)
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e Ammonia solution for pH adjustment
e Deionized water
Procedure:
e Enzymatic Deacetylation:
o Prepare a solution of racemic N-acetyl-3-(3,4-dimethoxyphenyl)alanine.

o Introduce Aspergillus oryzae acylase to the solution. This enzyme selectively hydrolyzes
the N-acetyl group of the L-enantiomer, leaving the D-enantiomer unreacted.[5]

o Add Co?* ions to the reaction mixture to act as an activator, enhancing the enzymatic
activity by stabilizing the acylase's tertiary structure.[5]

e pH Adjustment and Precipitation:

o Carefully adjust the pH of the reaction mixture to a range of 6.0-9.0 using an ammonia

solution.[5]

o As the pH is adjusted, the product, 3-(3,4-Dimethoxyphenyl)-L-alanine, will precipitate
out of the solution.[5]

e Isolation and Purification:
o Collect the precipitate by filtration.
o Wash the collected solid with cold deionized water to remove any soluble impurities.
o Dry the purified 3-(3,4-Dimethoxyphenyl)-L-alanine under a vacuum.

e Analysis:

o Confirm the identity and purity of the final product using techniques such as NMR, mass
spectrometry, and chiral HPLC to determine the enantiomeric excess.
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Biocatalytic Resolution Workflow
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Caption: Workflow for the biocatalytic synthesis of 3-(3,4-Dimethoxyphenyl)-L-alanine.
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Applications in Research and Development

Beyond its role as a precursor to L-DOPA, 3-(3,4-Dimethoxyphenyl)-L-alanine is a valuable
building block in organic synthesis.

o Peptide Synthesis: It is utilized in solution-phase peptide synthesis.[4]

e Fine Chemicals: In an industrial context, it serves as a starting material for the production of
various fine chemicals.[5]

 Intermediate Synthesis: The compound is a critical reactant in the synthesis of intermediates
like B-amino alcohols, which are essential for creating more complex organic molecules for
pharmaceuticals and agrochemicals.[5]

¢ Enzyme Mechanism Studies: Its structural similarity to natural amino acids makes it a
suitable substrate for engineered enzymes, allowing researchers to study enzyme kinetics
and mechanisms.[5]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. pharmaffiliates.com [pharmaffiliates.com]

2. chembk.com [chembk.com]

3. 3,4-Dimethoxy-L-phenylalanine, 97% 1 g | Buy Online | Thermo Scientific Chemicals |
thermofisher.com [thermofisher.com]

4. 97%, for peptide synthesis | Sigma-Aldrich [sigmaaldrich.com]

5. 3-(3,4-Dimethoxyphenyl)-L-alanine | 32161-30-1 | Benchchem [benchchem.com]

6. moleculardepot.com [moleculardepot.com]

To cite this document: BenchChem. [Molecular weight and formula of 3-(3,4-
Dimethoxyphenyl)-L-alanine]. BenchChem, [2025]. [Online PDF]. Available at:

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://www.benchchem.com/product/b193590?utm_src=pdf-body
https://www.sigmaaldrich.com/JP/ja/product/aldrich/472727
https://www.benchchem.com/product/b193590
https://www.benchchem.com/product/b193590
https://www.benchchem.com/product/b193590
https://www.benchchem.com/product/b193590?utm_src=pdf-custom-synthesis
https://www.pharmaffiliates.com/en/32161-30-1-3-3-4-dimethoxyphenyl-l-alanine-pa1212550.html
https://www.chembk.com/en/chem/3-(3,4-dimethoxyphenyl)-L-alanine
https://www.thermofisher.com/order/catalog/product/H53368.03
https://www.thermofisher.com/order/catalog/product/H53368.03
https://www.sigmaaldrich.com/JP/ja/product/aldrich/472727
https://www.benchchem.com/product/b193590
https://moleculardepot.com/product/3-34-dihydroxyphenyl-l-alanine-2/
https://www.benchchem.com/product/b193590#molecular-weight-and-formula-of-3-3-4-dimethoxyphenyl-l-alanine
https://www.benchchem.com/product/b193590#molecular-weight-and-formula-of-3-3-4-dimethoxyphenyl-l-alanine
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b193590?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

[https://www.benchchem.com/product/b193590#molecular-weight-and-formula-of-3-3-4-
dimethoxyphenyl-l-alanine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 717 Tech Support


https://www.benchchem.com/product/b193590#molecular-weight-and-formula-of-3-3-4-dimethoxyphenyl-l-alanine
https://www.benchchem.com/product/b193590#molecular-weight-and-formula-of-3-3-4-dimethoxyphenyl-l-alanine
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b193590?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b193590?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

